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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083

This document provides essential safety and logistical information for the proper disposal of
Binapacryl, an obsolete and highly toxic miticide and fungicide. Adherence to these
procedures is critical for ensuring the safety of laboratory personnel and protecting the
environment. Binapacryl is classified as a hazardous waste and its disposal is regulated under
strict federal and state guidelines.[1][2][3][4]

Immediate Safety Precautions

Binapacryl is highly toxic to mammals, fish, and aquatic invertebrates.[5] It can be absorbed
through the skin and by inhalation of its aerosol.[6] A significant hazard is its decomposition into
Dinoseb, a highly toxic substance, through hydrolysis or metabolism.[5][6][7][8]

Personal Protective Equipment (PPE) is mandatory when handling Binapacryl:

Respiratory Protection: A particulate filter respirator appropriate for the airborne
concentration of the substance.[6]

Hand Protection: Chemical-resistant gloves.[6]

Eye Protection: Safety goggles or a face shield.[6]

Skin and Body Protection: Protective clothing to prevent skin contact.[6]

In case of exposure, seek immediate medical attention.[6]
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Hazard and Regulatory Information

Parameter Value | Information Source

2-sec-butyl-4,6-dinitrophenyl 3-

Chemical Name methylcrotonate el
CAS Number 485-31-4 [10]
UN Number 2779 [5]
UN Hazard Class 6.1 (Toxic) [6]
UN Pack Group [l (minor danger) [6][11]
WHO Classification Ib (Highly hazardous) [11]

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H360 (May damage
GHS Hazard Statements N ) [5]
fertility or the unborn child),
H410 (Very toxic to aquatic life

with long lasting effects)

Federal Insecticide, Fungicide,
and Rodenticide Act (FIFRA);

Regulatory Framework (US) ] [11[3]114]
Resource Conservation and

Recovery Act (RCRA)

Primary Decomposition ) ) )
Dinoseb (highly toxic) [61[71[8]
Product

Step-by-Step Disposal Procedure

Due to its hazardous nature and obsolete status, Binapacryl cannot be disposed of through
standard laboratory waste streams.

Step 1: Secure Storage

o Store unwanted Binapacryl in its original, tightly sealed container in a well-ventilated, secure
area.[6][12]
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e The storage area should be separated from food and feedstuffs.[6]
e Ensure the container is clearly labeled as "Hazardous Waste: Binapacryl."
Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Office

e Your EHS office is the primary resource for guidance on hazardous waste disposal and will
be familiar with institutional, local, and state regulations.

o Provide them with all available information on the Binapacryl, including the quantity and any
available Safety Data Sheets (SDS).

Step 3: Arrange for Professional Disposal
» Binapacryl must be disposed of through a licensed hazardous waste disposal facility.[3]
e Your EHS office will coordinate the pickup and disposal with a certified vendor.

» Do not attempt to treat or dispose of Binapacryl on your own. Chemical treatment with
strong acids or bases will produce the highly toxic Dinoseb.[7]

Step 4: Prepare for Transport

o Follow all instructions from your EHS office and the disposal vendor for preparing the waste
for transport.

o Keep the Binapacryl in its original container with the label intact.[12]

« If the original container is compromised, the EHS office will provide instructions for secure
overpacking.

Step 5: Documentation

e Retain all documentation related to the disposal of the hazardous waste, as required by your
institution and regulatory agencies. This is part of the "cradle-to-grave" tracking of hazardous
materials under RCRA.[3]

Prohibited Disposal Methods
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e DO NOT pour Binapacryl down the drain, into the toilet, or in any sewer system.[13] This
can contaminate waterways and interfere with wastewater treatment processes.[13]

e DO NOT place Binapacryl in the regular trash.

e DO NOT incinerate Binapacryl unless conducted in a specialized, high-temperature
hazardous waste incinerator capable of handling such materials and preventing the release
of toxic fumes.[7][9]

» DO NOT attempt to decontaminate or reuse empty Binapacryl containers.[12]

Disposal Decision Workflow
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Caption: Workflow for the proper disposal of Binapacryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667083?utm_src=pdf-custom-synthesis
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pnwhandbooks.org/pesticide-safety/disposing-unusable-pesticides-agricultural-household-residential-pesticide-products
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://pesticidestewardship.org/disposal/federal-laws/
https://pesticidestewardship.org/disposal/federal-laws/
https://en.wikipedia.org/wiki/Binapacryl
https://www.inchem.org/documents/icsc/icsc/eics0835.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://inchem.org/documents/jmpr/jmpmono/v85pr02.htm
https://inchem.org/documents/jmpr/jmpmono/v85pr02.htm
https://www.pic.int/Portals/5/incs/INC6/6a)/English/K9919055.DOC
https://pubchem.ncbi.nlm.nih.gov/compound/10234
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/79.htm
https://npic.orst.edu/health/disposal.html
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.benchchem.com/product/b1667083#binapacryl-proper-disposal-procedures
https://www.benchchem.com/product/b1667083#binapacryl-proper-disposal-procedures
https://www.benchchem.com/product/b1667083#binapacryl-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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